Cas no 2228123-15-5 (2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid)

• Product Name: 2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid
• CAS No: 2228123-15-5
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6352264
• PubChem ID: 165625842
• Update Time: 2025-06-14

2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid
• EN300-1770344
• 2228123-15-5

• Inchi： 1S/C13H18FNO2/c1-8(9-4-6-10(14)7-5-9)13(2,3)11(15)12(16)17/h4-8,11H,15H2,1-3H3,(H,16,17)
• InChI Key： MYBFWOCVXCNHTN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid

Comprehensive Overview of 2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid (CAS No. 2228123-15-5)

2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid (CAS No. 2228123-15-5) is a specialized fluorinated amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique 4-fluorophenyl group and a dimethyl-substituted pentanoic acid backbone, making it a valuable building block for drug discovery and peptide synthesis. Its structural attributes align with growing interest in fluorinated bioactive molecules, a trending topic in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

In recent years, researchers have focused on fluorine-containing compounds like 2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid for their role in optimizing drug candidates. The incorporation of fluorine atoms often improves binding affinity and target selectivity, addressing common challenges in kinase inhibitors and GPCR modulators—two hot topics in AI-driven drug design platforms. This compound’s sterically hindered structure also contributes to its utility in developing conformationally constrained peptides, a sought-after feature in neurodegenerative disease research.

The synthetic versatility of CAS 2228123-15-5 enables applications in high-throughput screening (HTS) and fragment-based drug discovery. Its chiral center and fluorine moiety make it relevant for studies on enantioselective catalysis, a frequently searched term in organic chemistry forums. Additionally, its carboxylic acid functionality allows for further derivatization, meeting demand for customized scaffolds in precision medicine—a trending focus in 2024.

From a commercial perspective, 2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid caters to the rising need for non-natural amino acids in bioconjugation and ADC (Antibody-Drug Conjugate) development. Its lipophilicity and metabolic resistance properties are frequently compared to other fluorophenylalanine analogs in academic literature, reflecting its niche appeal. Analytical techniques like LC-MS and NMR are typically employed for purity verification, ensuring compliance with GLP standards—a critical concern for procurement specialists.

Environmental and safety profiles of CAS 2228123-15-5 adhere to REACH and FDA guidelines, with no reported ecotoxicological risks. Its stability under physiological pH conditions makes it suitable for in vitro assays, a key requirement for cancer immunotherapy research—a dominant theme in recent PubMed queries. As the pharmaceutical industry shifts toward sustainable fluorination methods, this compound’s synthetic pathways are being reevaluated for green chemistry compatibility.

In summary, 2-amino-4-(4-fluorophenyl)-3,3-dimethylpentanoic acid represents a convergence of structural innovation and therapeutic relevance. Its dual functionality as a fluorine-bearing synthon and chiral auxiliary positions it at the forefront of next-generation drug development, resonating with contemporary searches on AI-augmented molecular design and targeted protein degradation strategies.